4-Fluoro-2-(methoxymethoxy)-1-methylbenzene
Overview
Description
Synthesis Analysis
While specific synthesis methods for “4-Fluoro-2-(methoxymethoxy)-1-methylbenzene” are not available, related compounds such as “4-Fluoro-2-(2-methoxyethoxy)-1-nitrobenzene” and “4-Fluoro-2-methoxyphenol” have been synthesized using various methods . For instance, “4-Fluoro-2-methoxyphenol” has been synthesized using Sharpless asymmetric oxidation .
Scientific Research Applications
Preparation of 4-Fluoro-2-Methoxy-5-Nitroaniline
This compound is used in the preparation of 4-fluoro-2-methoxy-5-nitroaniline . The process involves protecting 4-fluoro-2-methoxy aniline, nitrating it to obtain N-protected-(4-fluoro-2-methoxy-5-nitro)aniline, and finally deprotecting it to obtain 4-fluoro-2-methoxy-5-nitroaniline .
Synthesis of Dyes and Pigments
4-Fluoro-2-(methoxymethoxy)-1-methylbenzene can be used as an intermediate for the synthesis of dyes, pigments, and other chemical compounds .
Molluscicidal Agent
It has been shown to act as a molluscicidal agent, which means it can be used to control or eliminate mollusks .
Hemolytic Anemia Studies
This compound has been used in studies related to hemolytic anemia, a condition where red blood cells are destroyed and removed from the bloodstream before their normal lifespan is over .
Preparation of Hydroxyphenylnaphthols
It can be used in the preparation of hydroxyphenylnaphthols, which are known to inhibit 17ß-hydroxysteroid dehydrogenase Type 2 .
Synthesis of Amino-Trimethoxyphenyl-Aryl Thiazoles
This compound can be used in the synthesis of amino-trimethoxyphenyl-aryl thiazoles, which are known to inhibit microtubules and have potential as antitumor agents .
Synthesis of 4-Halo-Masked o-Benzoquinones
4-Fluoro-2-(methoxymethoxy)-1-methylbenzene may be used in the synthesis of 4-halo-masked o-benzoquinones .
Synthesis of Fluorinated Masked o-Benzoquinone Poly(4-Fluoro-2-Methoxyphenol)
This compound can also be used in the synthesis of fluorinated masked o-benzoquinone poly(4-fluoro-2-methoxyphenol) .
Safety and Hazards
properties
IUPAC Name |
4-fluoro-2-(methoxymethoxy)-1-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FO2/c1-7-3-4-8(10)5-9(7)12-6-11-2/h3-5H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJDFURMBGOGECG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)OCOC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301260581 |
Source
|
| Record name | 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301260581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-(methoxymethoxy)-1-methylbenzene | |
CAS RN |
1067225-49-3 |
Source
|
| Record name | 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1067225-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301260581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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